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Compound of Interest

Compound Name: 1,3,5-Tris(3-bromophenyl)benzene

Cat. No.: B189653 Get Quote

In-Depth Technical Guide to 1,3,5-Tris(3-
bromophenyl)benzene
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and characterization of 1,3,5-Tris(3-bromophenyl)benzene. This symmetrically

substituted aromatic compound serves as a critical building block in the fields of materials

science and organic synthesis, particularly in the development of novel organic light-emitting

diodes (OLEDs) and porous organic frameworks. This document details experimental protocols

for its synthesis and presents its key physicochemical data in a structured format.

Physicochemical Properties
1,3,5-Tris(3-bromophenyl)benzene is a white to off-white crystalline solid. Its core

physicochemical properties are summarized in the table below. The compound is notable for its

thermal stability, as indicated by its high melting point. It is generally insoluble in water but

exhibits solubility in various organic solvents such as toluene, ethanol, dimethylformamide, and

methylene chloride.[1]
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Property Value Reference

CAS Number 96761-85-2 [2]

Molecular Formula C₂₄H₁₅Br₃ [2]

Molecular Weight 543.09 g/mol [2]

Melting Point 170.0 to 174.0 °C [2]

Boiling Point (Predicted) 553.9 ± 45.0 °C

Density (Predicted) 1.626 ± 0.06 g/cm³ [2]

Appearance
White to almost white

powder/crystal
[2]

Solubility Soluble in Toluene [2]

Synthesis and Experimental Protocols
The primary synthetic route to 1,3,5-Tris(3-bromophenyl)benzene is the acid-catalyzed

cyclotrimerization of 3'-bromoacetophenone. This reaction involves the self-condensation of

three molecules of the ketone precursor to form the central benzene ring.

Synthesis of 1,3,5-Tris(3-bromophenyl)benzene from 3'-
Bromoacetophenone
This protocol is based on a general method for the synthesis of 1,3,5-triarylbenzenes.

Experimental Protocol:

To a solution of 3'-bromoacetophenone (1.5 mmol) in anhydrous nitromethane (1.5 mL), add

trifluoroacetic acid (0.045 mL, 0.6 mmol) and ethylenediamine (0.020 mL, 0.3 mmol)

sequentially.

Stir the reaction mixture under reflux conditions. The progress of the reaction should be

monitored by thin-layer chromatography (TLC).

Upon completion of the reaction, cool the mixture to room temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://m.chemicalbook.com/ChemicalProductProperty_CN_CB9511538.htm
https://m.chemicalbook.com/ChemicalProductProperty_CN_CB9511538.htm
https://m.chemicalbook.com/ChemicalProductProperty_CN_CB9511538.htm
https://m.chemicalbook.com/ChemicalProductProperty_CN_CB9511538.htm
https://m.chemicalbook.com/ChemicalProductProperty_CN_CB9511538.htm
https://m.chemicalbook.com/ChemicalProductProperty_CN_CB9511538.htm
https://m.chemicalbook.com/ChemicalProductProperty_CN_CB9511538.htm
https://www.benchchem.com/product/b189653?utm_src=pdf-body
https://www.benchchem.com/product/b189653?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

Extract the product with ethyl acetate.

Combine the organic layers and wash with saturated brine solution.

Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄) and concentrate under

reduced pressure.

Purify the crude product by silica gel column chromatography to obtain 1,3,5-Tris(3-
bromophenyl)benzene.[2]

Characterization Data
Due to the limited availability of specific spectral data for 1,3,5-Tris(3-bromophenyl)benzene
in the searched literature, the following data for the isomeric compound 1,3,5-Tris(4-

bromophenyl)benzene is provided for comparative purposes. The substitution pattern (meta vs.

para) will induce shifts in the spectral signals, but the general features are expected to be

similar.

Technique
Data for 1,3,5-Tris(4-
bromophenyl)benzene

¹H NMR (500 MHz, CDCl₃)
δ 7.70 (s, 3H), 7.62 (d, J = 8.5 Hz, 6H), 7.56 (d,

J = 8.5 Hz, 6H)[3]

¹³C NMR (125 MHz, CDCl₃) δ 141.7, 139.9, 132.3, 129.0, 125.2, 122.4[3]

IR (KBr, cm⁻¹)
ν_max_ = 3043, 1595, 1489, 1379, 1075, 1007,

809[3]

Visualizations
Synthetic Pathway of 1,3,5-Tris(3-bromophenyl)benzene
The following diagram illustrates the synthesis of 1,3,5-Tris(3-bromophenyl)benzene via the

cyclotrimerization of 3'-bromoacetophenone.
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Caption: Synthesis of 1,3,5-Tris(3-bromophenyl)benzene.

Experimental Workflow for Synthesis and Purification
This diagram outlines the general workflow for the synthesis and subsequent purification of

1,3,5-Tris(3-bromophenyl)benzene.
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Caption: Experimental workflow for synthesis and purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b189653?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/1,3,5-Tris(3-bromophenyl)benzene
https://m.chemicalbook.com/ChemicalProductProperty_CN_CB9511538.htm
https://www.rsc.org/suppdata/ra/c4/c4ra11216d/c4ra11216d1.pdf
https://www.benchchem.com/product/b189653#physicochemical-properties-of-1-3-5-tris-3-bromophenyl-benzene
https://www.benchchem.com/product/b189653#physicochemical-properties-of-1-3-5-tris-3-bromophenyl-benzene
https://www.benchchem.com/product/b189653#physicochemical-properties-of-1-3-5-tris-3-bromophenyl-benzene
https://www.benchchem.com/product/b189653#physicochemical-properties-of-1-3-5-tris-3-bromophenyl-benzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b189653?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

